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Compound Name: Aspinonene

Cat. No.: B8260393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aspinonene is a fungal secondary metabolite produced by the fungus Aspergillus ochraceus.

As a member of the diverse polyketide family, it represents a molecule of interest for further

investigation into its potential biological activities. This technical guide provides a detailed

overview of the current knowledge on Aspinonene, including its physicochemical properties,

biosynthetic pathway, and experimental protocols for its production. Due to the limited

availability of direct biological data on Aspinonene, this document also explores the known

biological activities of structurally related polyketides from Aspergillus species to infer potential

therapeutic applications.

Physicochemical Properties
Aspinonene is a polyketide characterized by a complex stereochemistry.[1] A summary of its

key quantitative data is presented in the table below.
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Property Value Source

CAS Number 157676-96-5 [2]

Molecular Formula C₉H₁₆O₄ [1]

Molecular Weight 188.22 g/mol [1]

IUPAC Name

(2R,5S,E)-2-((2R,3S)-3-

Methyloxiran-2-yl)hex-3-ene-

1,2,5-triol

[2]

Appearance Oil [2]

Solubility Soluble in DMSO or methanol [2]

Biosynthesis of Aspinonene
The biosynthesis of Aspinonene in Aspergillus ochraceus has been elucidated through feeding

experiments with ¹³C-labeled acetates.[1] These studies have revealed that Aspinonene is a

pentaketide, originating from one acetyl-CoA starter unit and four malonyl-CoA extender units.

[1] A notable step in its formation is a proposed rearrangement of the polyketide chain.

The biosynthetic pathway of Aspinonene is intimately linked to that of another metabolite,

aspyrone. It is hypothesized that a common bisepoxide intermediate can be either oxidized to

form aspyrone or reduced to yield Aspinonene.[1] The metabolic branching towards either

Aspinonene or aspyrone can be influenced by the concentration of dissolved oxygen during

the fermentation process.[1]
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Proposed Biosynthetic Pathway of Aspinonene
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Proposed biosynthetic pathway of Aspinonene.

Experimental Protocols
Laboratory-Scale Production of Aspinonene
This protocol outlines the steps for the laboratory-scale production of Aspinonene from

Aspergillus ochraceus.

1. Inoculum Preparation: a. Cultivate Aspergillus ochraceus on a potato dextrose agar (PDA)

plate at 25°C for 7-10 days. b. Under aseptic conditions, transfer a small section of the mycelial

mat into a 250 mL flask that contains 50 mL of seed culture medium (e.g., potato dextrose

broth). c. Incubate the flask at 25°C with shaking at 150 rpm for 3-4 days.

2. Fermentation: a. Inoculate a 1 L flask containing 400 mL of production medium with 40 mL of

the seed culture. b. Incubate at 25°C with shaking at 200 rpm for a period of 7-14 days.

3. Extraction: a. Separate the mycelia from the culture broth via filtration. b. Extract the filtered

broth three times with an equal volume of ethyl acetate. c. Combine the organic extracts and

evaporate the solvent under reduced pressure to yield the crude extract.

4. Analysis: a. Dissolve the crude extract in a suitable solvent, such as methanol. b. Analyze

the extract for the presence of Aspinonene using High-Performance Liquid Chromatography
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(HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Potential Biological Activities and Signaling
Pathways
While extensive biological activity data for Aspinonene is not currently available, the broader

class of polyketides from Aspergillus species exhibits a wide range of pharmacological

properties.[2] These compounds are a significant source of molecules with therapeutic

potential, including antibiotics, immunosuppressants, and antitumor agents.[2]

Secondary metabolites from Aspergillus ochraceus, the source of Aspinonene, have been

reported to possess antimicrobial, antiviral, anti-insect, antitumor, antioxidant, and anti-

inflammatory activities. This diverse bioactivity profile suggests that Aspinonene, as a

metabolite from this fungus, may also hold potential in these areas. For instance, various

polyketides isolated from different Aspergillus species have demonstrated cytotoxic effects

against human cancer cell lines and anti-inflammatory properties.

Given the structural relationship between Aspinonene and other fungal polyketides, it is

plausible that its mechanism of action could involve pathways commonly modulated by this

class of compounds. However, without direct experimental evidence, any proposed signaling

pathway for Aspinonene remains speculative. Further research is required to elucidate the

specific biological targets and mechanisms of action of Aspinonene.
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Experimental Workflow for Aspinonene Production and Analysis
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Workflow for Aspinonene production and analysis.

Conclusion
Aspinonene is a structurally defined polyketide with a known biosynthetic pathway. While its

own biological activities are yet to be thoroughly investigated, its origin from Aspergillus

ochraceus and its classification as a polyketide suggest potential for further research in drug

discovery and development. The provided experimental protocols offer a foundation for
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producing Aspinonene for such studies. Future investigations should focus on screening

Aspinonene against various biological targets to uncover its therapeutic potential and

delineate its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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